Cas no 898789-89-4 (2-Carboethoxyphenyl cyclopropyl ketone)

• Product Name: 2-Carboethoxyphenyl cyclopropyl ketone
• CAS No: 898789-89-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD03841213
• CID: 1070391
• PubChem ID: 24724090
• Update Time: 2025-06-11

2-Carboethoxyphenyl cyclopropyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-Carboethoxyphenyl cyclopropyl ketone
• ethyl 2-(cyclopropanecarbonyl)benzoate
• 898789-89-4
• MFCD03841213
• ETHYL 2-CYCLOPROPANECARBONYLBENZOATE
• DTXSID00642489
• AKOS016019927
• 2-CARBOETHOXYPHENYLCYCLOPROPYLKETONE

• MDL： MFCD03841213
• Inchi： 1S/C13H14O3/c1-2-16-13(15)11-6-4-3-5-10(11)12(14)9-7-8-9/h3-6,9H,2,7-8H2,1H3
• InChI Key： ATKHDRDYCXFGBW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)C1CC1

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.45600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Carboethoxyphenyl cyclopropyl ketone

Professional Introduction to 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4)

2-Carboethoxyphenyl cyclopropyl ketone, identified by its Chemical Abstracts Service (CAS) number 898789-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic ketones, characterized by its unique structural framework comprising a cyclopropyl group attached to a phenyl ring, which is further modified by a carboethoxy substituent. The distinctive arrangement of these functional groups imparts 2-Carboethoxyphenyl cyclopropyl ketone with distinct chemical properties and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The structural motif of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) consists of a cyclopropyl ring fused with a phenyl ring, where the phenyl ring is esterified at the para position with a carboethoxy group. This configuration creates a molecule with both lipophilic and hydrophilic regions, which can be advantageous for membrane permeability and target binding affinity. The presence of the cyclopropyl group introduces rigidity to the molecular structure, potentially influencing its interactions with biological targets such as enzymes and receptors.

In recent years, 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) has been explored as a key intermediate in the synthesis of novel pharmacophores. Researchers have leveraged its structural features to develop compounds with potential therapeutic applications in various disease areas, including oncology, inflammation, and neurodegenerative disorders. The carboethoxy group not only enhances solubility but also serves as a versatile handle for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological profiles.

One of the most compelling aspects of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) is its role in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The rigid structure of the cyclopropyl ring can mimic the transition state of ATP binding in kinase active sites, facilitating high-affinity interactions. Additionally, the electron-withdrawing nature of the carbonyl group and the electron-donating effect of the carboethoxy substituent can fine-tune the electronic properties of the molecule, optimizing its binding to target proteins.

Recent studies have highlighted the potential of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) in modulating inflammatory pathways. Inflammation is a hallmark of many chronic diseases, and inhibiting key inflammatory mediators has emerged as a viable therapeutic strategy. Researchers have demonstrated that derivatives of this compound can interfere with the activation of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses. By targeting NF-κB signaling, these derivatives may offer relief from conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include Friedel-Crafts acylation followed by esterification, or direct functionalization of pre-formed cyclopropyl phenones. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents onto the aromatic ring, enhancing molecular diversity.

In terms of pharmacokinetic properties, 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation into various dosage forms. Preliminary pharmacokinetic studies suggest that this compound has reasonable bioavailability upon oral administration, although further optimization may be necessary to improve absorption and reduce metabolic clearance.

The safety profile of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) remains under investigation, but initial toxicity studies indicate that it exhibits low acute toxicity at tested doses. However, long-term exposure effects require careful evaluation before considering clinical translation. Researchers are also exploring methods to enhance the metabolic stability of this compound while preserving its biological activity, ensuring its suitability for therapeutic use.

Future directions in the study of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) include exploring its potential in combination therapies and developing novel analogs with improved pharmacological profiles. Computational modeling techniques such as molecular docking and virtual screening are being employed to identify promising derivatives that may outperform the parent compound in terms of efficacy and selectivity.

The versatility of 2-Carboethoxyphenyl cyclopropyl ketone (CAS No. 898789-89-4) makes it an invaluable tool for medicinal chemists seeking to design innovative therapeutics. Its unique structural features offer opportunities for targeting multiple disease mechanisms simultaneously, potentially leading to more effective treatments with fewer side effects.